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3-(Pyrazol-1-ylmethyl)thiane 1,1-

dioxide

Cat. No.: B6783182

Get Quote

Executive Summary & Compound Rationale
This Application Note details the standard operating procedures (SOPs) for the ADMET

(Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of 3-(Pyrazol-1-
ylmethyl)thiane 1,1-dioxide.

Compound Significance: This molecule represents a strategic "fragment-like" scaffold (MW <

250 Da) often utilized in Fragment-Based Drug Discovery (FBDD). It combines two

pharmacologically distinct motifs:

Thiane 1,1-dioxide (Cyclic Sulfone): A polar, non-aromatic ring that serves as a bioisostere

for cyclohexanes or piperidines, offering improved metabolic stability and reduced

lipophilicity (LogP) compared to their carbon/nitrogen analogs.

Pyrazole: A privileged heteroaromatic ring acting as a hydrogen bond acceptor/donor, critical

for kinase binding (e.g., JAK, FLT3 inhibitors).

Target Audience: Medicinal Chemists and DMPK Scientists optimizing sulfone-based linkers.
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In Silico Physicochemical Profile (The "Pre-Screen")
Before wet-lab experimentation, we establish the baseline physicochemical properties. These

values dictate the concentration ranges and solvent choices for the subsequent protocols.

Property Predicted Value
Implications for Assay
Design

Molecular Formula C₉H₁₄N₂O₂S --

Molecular Weight ~214.29 g/mol

Fragment Space: High

solubility expected; suitable for

high-concentration NMR

screening.

cLogP 0.5 – 1.2

Ideal Oral Profile: Low

lipophilicity suggests good

solubility but potential

permeability challenges if

passive transport is relied

upon solely.

TPSA ~60 Å²

High Permeability: Well below

the 140 Å² threshold; likely to

cross cell membranes and

potentially the BBB.

H-Bond Donors 0

No -NH or -OH groups;

reduces solvation penalty,

aiding permeability.

H-Bond Acceptors 4 (2 Sulfone O, 2 Pyrazole N)
Moderate polarity; sulfone

oxygens are weak acceptors.

Application Note: Absorption Protocols
Thermodynamic Solubility (Shake-Flask Method)
Rationale: While kinetic solubility is faster, the crystalline nature of sulfones requires

thermodynamic data to predict formulation stability. Critical Insight: Sulfones can exhibit
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"solubility cliffs" in non-polar media. We use a miniaturized shake-flask method to conserve

material.

Protocol:

Preparation: Weigh 1 mg of solid compound into a 1.5 mL glass vial.

Solvent Addition: Add 200 µL of PBS (pH 7.4) or FaSSIF (Simulated Intestinal Fluid).

Equilibration: Shake at 37°C for 24 hours (800 rpm).

Separation: Centrifuge at 15,000 rpm for 10 minutes or filter using a 0.22 µm PVDF

membrane (low binding).

Quantification: Analyze supernatant via HPLC-UV (254 nm) against a standard curve

prepared in DMSO.

PAMPA (Parallel Artificial Membrane Permeability Assay)
Rationale: Given the TPSA of ~60 Å², we expect moderate-to-high permeability. PAMPA is the

high-throughput filter before Caco-2.

Protocol:

Donor Plate: Load 10 mM compound stock (diluted to 50 µM in pH 7.4 buffer) into the donor

wells.

Membrane: Coat the PVDF filter of the acceptor plate with 5 µL of GIT-0 lipid solution

(dodecane/lecithin mixture).

Acceptor Plate: Fill with 200 µL of fresh pH 7.4 buffer.

Incubation: Sandwich plates and incubate for 4 hours at room temperature in a humidity

chamber (to prevent evaporation).

Analysis: Measure UV absorbance of both donor and acceptor wells. Calculate Effective

Permeability (
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).

Success Criteria:

cm/s indicates high permeability.

Application Note: Metabolic Stability
Rationale: The thiane 1,1-dioxide ring is generally metabolically robust compared to thiane

(sulfide), which oxidizes rapidly. However, the methylene bridge (C-3 position) and the pyrazole

ring are potential sites for Cytochrome P450 (CYP) oxidation.

Microsomal Stability Assay (Phase I)
Objective: Determine intrinsic clearance (

) and identify "soft spots" (metabolites).

Protocol:

Reaction Mix: Prepare a master mix containing:

Liver Microsomes (Human/Rat mixed): 0.5 mg/mL protein.

Buffer: 100 mM Potassium Phosphate (pH 7.4).

Test Compound: 1 µM final concentration (keep DMSO < 0.1%).

Initiation: Pre-incubate at 37°C for 5 minutes. Start reaction by adding NADPH (1 mM final).

Sampling: Remove 50 µL aliquots at

min.

Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile containing Internal

Standard (e.g., Warfarin).

Analysis: Centrifuge and analyze via LC-MS/MS (MRM mode).

Metabolite ID (Optional): If
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min, run a full scan (Q1) to detect +16 Da (Hydroxylation) or +32 Da (Di-hydroxylation)
peaks.

Predicted Metabolic Pathway Visualization:

Parent Compound
(MW 214)

Metabolite M1
(Hydroxylation on Pyrazole)

+16 DaCYP2C9/3A4

Metabolite M2
(Hydroxylation on Thiane Ring)

+16 Da

CYP3A4 (Slow)

Metabolite M3
(N-Oxidation)

Unlikely due to steric bulk

FMO

Click to download full resolution via product page

Figure 1: Predicted Phase I metabolic map. The pyrazole ring is the primary site for oxidative

attack, while the sulfone ring confers stability to the thiane moiety.

Application Note: Safety & Toxicity
hERG Inhibition (Cardiotoxicity)
Rationale: Pyrazole derivatives have a historical association with hERG channel inhibition if

lipophilicity is high. Although this compound is polar (Sulfone), this check is mandatory.

Protocol (Fluorescence Polarization - High Throughput):

Tracer: Use a red-shifted fluorescent tracer (Predictor™ hERG).

Competition: Incubate membrane fractions containing hERG channels with the test

compound (concentration response: 0.1 nM to 30 µM) and tracer.

Readout: Measure Fluorescence Polarization (FP). Displacement of the tracer by the

compound decreases FP.

Threshold: IC50 < 10 µM triggers a manual Patch Clamp confirmation.
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Ames Test (Genotoxicity)
Rationale: Sulfone groups are generally safe, but novel heteroaromatic connections (pyrazole-

methyl-thiane) must be cleared for mutagenicity.

Protocol (Mini-Ames):

Strains:Salmonella typhimurium strains TA98 (frameshift) and TA100 (base-pair substitution).

Condition: +/- S9 fraction (metabolic activation).

Format: 384-well liquid fluctuation method (colorimetric change from purple to yellow

indicates growth/reversion).

Result: Positive if the number of revertant wells is significantly higher than the vehicle

control.

Summary of ADMET Workflow
The following diagram illustrates the decision tree for progressing this scaffold from a "Building

Block" to a "Lead Candidate."
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Compound Synthesis:
3-(Pyrazol-1-ylmethyl)thiane 1,1-dioxide

Step 1: Solubility
(PBS pH 7.4)

Fail: Add solubilizing groups

Step 2: PAMPA
(Passive Transport)

If > 50 µM

Fail: Reduce Polarity

Step 3: Microsomal Stability
(Human/Rat)

If Pe > 1.0e-6

Fail: Block Metabolic Soft Spots

Step 4: Safety
(hERG / Ames)

If T1/2 > 30 min

Lead Optimization
Decision

Clean Profile

Click to download full resolution via product page

Figure 2: Strategic ADMET decision tree. Progression requires passing sequential "Go/No-Go"

criteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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